Ethonam nitrate

• CAS RN: 15037-55-5
• Molecular Formula: C16H19N3O5
• Molecular Weight: 333.34 g/mol
• IUPAC Name: ethyl 3-(1,2,3,4-tetrahydronaphthalen-1-yl)imidazole-4-carboxylate;nitric acid
• InChI: InChI=1S/C16H18N2O2.HNO3/c1-2-20-16(19)15-10-17-11-18(15)14-9-5-7-12-6-3-4-8-13(12)14;2-1(3)4/h3-4,6,8,10-11,14H,2,5,7,9H2,1H3;(H,2,3,4)
• InChI Key: UOEKCNNIZWEMHG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=CN1C2CCCC3=CC=CC=C23.[N+](=O)(O)[O-]

Description

Ethonam nitrate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a nitrate ester that is synthesized from ethyl alcohol and nitric acid. Ethonam nitrate has been found to have a wide range of biochemical and physiological effects, making it a promising tool for studying various biological processes.

Mechanism Of Action

The mechanism of action of ethonam nitrate is not fully understood, but it is believed to work by increasing the production of nitric oxide (NO) in the body. NO is a potent vasodilator and is involved in a variety of physiological processes, including blood pressure regulation, immune function, and neurotransmission.

Biochemical And Physiological Effects

Ethonam nitrate has been found to have a number of biochemical and physiological effects in the body. It has been shown to increase blood flow to the heart and other organs, improve endothelial function, and reduce platelet aggregation. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

Ethonam nitrate has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a well-established mechanism of action. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research on ethonam nitrate. One area of interest is its potential applications in treating cardiovascular diseases, such as angina and hypertension. Another area of interest is its potential use as a tool for studying various biological processes, such as platelet aggregation and immune function. Further research is needed to fully understand the mechanism of action of ethonam nitrate and its potential applications in scientific research.

Synthesis Methods

Ethonam nitrate is synthesized through the reaction of ethyl alcohol with nitric acid. The reaction is typically carried out in a reflux apparatus, with the reactants heated under reflux for several hours. The resulting product is purified through distillation and recrystallization, yielding a white crystalline powder.

Scientific Research Applications

Ethonam nitrate has been used in a variety of scientific research applications, including as a vasodilator, a bronchodilator, and a platelet aggregation inhibitor. It has also been studied for its potential applications in treating cardiovascular diseases, such as angina and hypertension.